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Chemical Identity and Basic Properties

6,6'-Dibromoindigo, historically known as Tyrian purple or royal purple, is an organic semiconductor
compound with historical significance as one of the most valuable dyes of antiquity. This ancient pigment
has gained renewed scientific interest due to its unique electronic properties and potential applications in

modern organic electronics [1] [2].

Structural characteristics: The compound consists of two monobrominated indolin-3-one rings connected
by a central carbon-carbon double bond. This molecular configuration creates an extensive conjugated
system that facilitates both its intense color characteristics and semiconductor capabilities. The bromine
atoms at the 6 and 6' positions significantly influence both the electronic properties and intermolecular

packing behavior through steric and electronic effects [1].
The following table summarizes the fundamental chemical and physical properties of 6,6'-dibromoindigo:

Table 1: Fundamental Chemical and Physical Properties of 6,6'-Dibromoindigo
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Property Value /| Description Reference
Chemical Formula C16HsBr2N20:2 [1]1[3]
Molar Mass 420.055-420.060 g-mol—1 [1][3]
CAS Number 19201-53-7 [3]
Appearance Purple solid [1]
Density 1.932 g/cm? [3]

Boiling Point 486°C at 760 mmHg [3]

Flash Point 247.7°C [3]

Vapor Pressure 1.35x10° mmHg at 25°C [3]

Index of Refraction 1.739 [3]

Synthesis Methods and Experimental Protocols

Chemical Synthesis Approaches

The chemical synthesis of 6,6'-dibromoindigo has been challenging due to the need for expensive or
hazardous starting materials and low overall yields. Several synthetic routes have been developed with

varying efficiency and practicality [4]:

e Traditional Friedlinder route: This approach begins with 4-bromophthalic anhydride, proceeding
through phthalimide intermediates to ultimately form the indigo structure. However, this method often

results in isomeric mixtures that are difficult to separate, reducing practical yield [4].

¢ Beech synthesis modification: A more efficient protocol starts with o-nitroaniline, proceeding through

several optimized steps:
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o Bromination: o-Nitroaniline is converted to 4-bromo-2-nitroaniline using HBr and H20:z in
ethanol at 50°C, yielding up to 80% of practically pure product after cooling-induced
precipitation [4].

o Diazotization and formaldoxime formation: The aniline hydrochloride undergoes
diazotization followed by reaction with CuSOa4, Na2SOs and formaldoxime in acetate buffer,
yielding 79% crude benzaldoxime contaminated with approximately 15% m-bromonitrobenzene
byproduct [4].

o Oxime cleavage: The oxime intermediate is cleaved to 4-bromo-2-nitrobenzaldehyde using
excess ferric ammonium sulfate, providing a 62% crude yield [4].

o Final conversion: The benzaldehyde is transformed to dibromoindigo via the Harley-Mason
procedure involving reaction with nitromethane and sodium methoxide in methanol, followed by
reduction with basic sodium dithionite [4].

e Improved laboratory synthesis: Wolk and Frimer (2010) developed an optimized protocol that
provides reasonable yields while minimizing hazards and cost, making it more amenable to production

of larger quantities in laboratory settings [1] [4].

Table 2: Comparison of Synthesis Methods for 6,6'-Dibromoindigo

Key Starting Overall o
Method . . Advantages Limitations
Materials Yield
Friedlander 4-Bromophthalic Low Historic significance Isomeric mixtures,
Route anhydride difficult separation
Beech Synthesis  o-Nitroaniline Moderate Higher yield, purer Multiple steps
(Modified) intermediates required
Wolk & Frimer Not specified Improved Safer, more efficient,  Not optimized for
(2010) lower cost industrial scale

Biological Synthesis Pathways

Biosynthesis of Tyrian purple offers a sustainable alternative to chemical synthesis, utilizing enzymatic
pathways in microorganisms. Recent advances in metabolic engineering have demonstrated several

promising approaches:
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¢ Enzymatic pathway in E. coli: A successfully engineered system involves knocking out the TnaA

gene in E. coli BL21 and introducing multiple enzymatic activities:

o Tryptophan halogenase (SttH): Catalyzes the bromination of tryptophan to 6-bromotryptophan
[5] [6].

o Tryptophanase (TnaA): Converts tryptophan or 6-bromotryptophan to the corresponding
indoles [6].

o Flavin-containing monooxygenase (MaFMO): Catalyzes the hydroxylation of indoles (indole
or 6-bromoindole) to 2-hydroxyindoles and 3-hydroxyindoles, leading to the formation of
indigoid pigments [5] [6].

e Optimization strategies: To address the issue of byproduct formation (indigo, indirubin, and

dibromoindirubin), researchers have employed:

o Spatiotemporal separation: Using a two-cell reaction system to separate bromination and
bromotryptophan degradation steps [6].

o Fusion enzymes: Creating fusion proteins like Fre-L3-SttH (combining core enzyme SttH, co-
enzyme Fre, and rigid linker L3) to improve solubility and activity [5].

o Induction optimization: Testing various temperatures (18°C, 30°C, 37°C) and IPTG
concentrations (0.1mM, 1mM, 5mM) for optimal enzyme expression [5].

e Alternative biological systems: The discovery of an indole biodegradation gene cluster in
Providencia rettgeri strain GS-2 provides an alternative pathway for selective Tyrian purple production

from 6-bromotryptophan in the presence of tryptophan. This system demonstrates better selectivity
compared to the MaFMO-based approach [6].

The following diagram illustrates the primary metabolic pathway for microbial synthesis of 6,6'-

dibromoindigo:
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Biosynthetic pathway of 6,6'-dibromoindigo from tryptophan in engineered E. coli.

Structural Characteristics and Material Properties

Crystallographic Properties in Thin Films

The structural organization of 6,6'-dibromoindigo in thin films significantly influences its electronic
properties. Research has revealed fascinating crystallization behavior that depends on substrate

characteristics and deposition conditions [2]:

e Molecular orientation: In thin films prepared by physical vapor deposition, Tyrian purple molecules
typically adopt a "standing" orientation relative to the substrate surface, regardless of substrate surface
energy. This orientation is characterized by the molecular long axis being predominantly perpendicular

to the substrate plane [2].

¢ Polymorphism and substrate effects: On polymer surfaces with lower surface energy, additional
crystallites form containing "lying" molecules with their aromatic planes parallel to the substrate
surface. This creates a more complex morphological landscape with potential implications for charge

transport anisotropy [2].

e Hydrogen bonding networks: Unlike many organic semiconductors that rely primarily on van der
Waals interactions, Tyrian purple exhibits strong intermolecular hydrogen bonds between carbonyl and
amine groups of adjacent molecules. These hydrogen bonds significantly influence molecular packing

and contribute to the material's environmental stability [2].

¢ Surface-induced phase: When deposited at room temperature, Tyrian purple forms a surface-induced
crystal structure that differs from its bulk morphology. This phase exhibits elongated distances between
bromine atoms (beyond the sum of van der Waals radii), indicating that hydrogen bonds and m-mt

interactions rather than halogen-halogen interactions dominate the packing structure [2].

Optical and Electronic Properties
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The optoelectronic characteristics of 6,6'-dibromoindigo make it particularly interesting for organic

electronic applications:

¢ Semiconductor behavior: Tyrian purple exhibits p-type semiconductor characteristics in thin film
form, with charge transport properties that surpass those of unsubstituted indigo. This makes it

potentially useful for wearable electronics and other flexible electronic applications [1].

e Photoluminescence: The compound displays distinctive fluorescence properties with a maximum
absorption peak around 530 nm in the visible light region. This characteristic has been exploited in

dye-sensitized solar cell applications [5].

¢ Thin film transistors: Devices fabricated with Tyrian purple as the active material demonstrate viable
transistor performance on various dielectric surfaces, including natural polymers like cellulose,

synthetic polymers, and inorganic dielectrics like silicon oxide [2].

Table 3: Structural and Electronic Properties of 6,6'-Dibromoindigo Thin Films

Property Conditions | Substrate Observation / Value

Molecular Silicon dioxide "Standing" molecules (perpendicular to

Orientation substrate)

Molecular Polymer surfaces Mixed "standing" and "lying" molecules

Orientation

Primary Interactions  All substrates Hydrogen bonds and 11-11 interactions

Polymorphism Room temperature Surface-induced phase different from bulk
deposition

Semiconductor Type  Thin film form p-type organic semiconductor

Optical Absorption Solution/Film ~530 nm (visible region)

Applications and Functional Characteristics
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Traditional and Modern Dye Applications

The coloration properties of Tyrian purple remain relevant despite its ancient origins:

e Historical significance: As one of the most famous dyes of antiquity, Tyrian purple was historically
extracted from various species of Muricidae snails, requiring approximately 12,000 snails to produce

just 1.4 g of pure pigment [1] [4].

¢ Color fastness: The compound exhibits exceptional resistance to fading, contributing to its historical

value and durability in applied contexts [6].

¢ Modern dyeing applications: Recent bioengineering approaches have successfully demonstrated the
dyeing of textiles using biologically synthesized 6,6'-dibromoindigo, confirming its practical utility in

modern contexts [5].

Electronic and Semiconductor Applications

The electronic applications of Tyrian purple represent the most significant modern development for this

ancient pigment:

¢ Organic thin-film transistors (OTFTs): Tyrian purple has been successfully employed as the active
material in organic thin-film transistors, demonstrating viable device performance on diverse dielectric

surfaces ranging from natural polymers like cellulose to synthetic polymers and inorganic dielectrics

[2].

» Dye-sensitized solar cells: Research has explored the use of 6,6'-dibromoindigo as a sensitizer in solar
cells, leveraging its strong absorption in the visible region. Experimental hardware using TiO:2
electrodes coated with Tyrian purple has demonstrated functional photoresponse, though stability

issues require further optimization [5].

 Flexible electronics: The ability to form continuous thin films on various substrates, including flexible
polymers, makes Tyrian purple a promising candidate for flexible electronic applications. Its

environmental stability further enhances its suitability for such applications [2].

The following experimental workflow diagrams the process for creating and testing Tyrian purple thin films:
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Click to download full resolution via product page

Experimental workflow for Tyrian purple thin film preparation and analysis.
Summary and Research Outlook

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 9/9 Tech Support


https://2021.igem.org/Team:BJU_China/Proof_Of_Concept
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.1109929/full
https://www.smolecule.com/products/b597120#properties-of-6-6-dibromoindigo
https://www.smolecule.com/products/b597120#properties-of-6-6-dibromoindigo
https://www.smolecule.com/products/b597120#properties-of-6-6-dibromoindigo
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s597120?utm_src=pdf-bulk
https://www.smolecule.com/products/s597120?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

